Cas no 1934843-29-4 (tert-butyl N-(5-fluoroazepan-4-yl)carbamate)

• Product Name: tert-butyl N-(5-fluoroazepan-4-yl)carbamate
• CAS No: 1934843-29-4
• MF: C₁₁H₂₁FN₂O₂
• MW: 232.295046567917
• CID: 4917897
• Update Time: 2026-02-27

tert-butyl N-(5-fluoroazepan-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (5-fluoroazepan-4-yl)carbamate
• Carbamic acid, n-[5-fluorohexahydro-1h-azepin-4-yl]-, 1,1-dimethylethyl ester
• SB18642
• tert-butyl 5-fluoroazepan-4-ylcarbamate
• tert-butyl N-(5-fluoroazepan-4-yl)carbamate

• Inchi： 1S/C11H21FN2O2/c1-11(2,3)16-10(15)14-9-5-7-13-6-4-8(9)12/h8-9,13H,4-7H2,1-3H3,(H,14,15)
• InChI Key： KMTQQQXYBFJDEP-UHFFFAOYSA-N
• SMILES： FC1CCNCCC1NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 241
• XLogP3: 1.5
• Topological Polar Surface Area: 50.4

Additional information on tert-butyl N-(5-fluoroazepan-4-yl)carbamate

Professional Introduction to Compound with CAS No. 1934843-29-4 and Product Name: tert-butyl N-(5-fluoroazepan-4-yl)carbamate

The compound with CAS No. 1934843-29-4 and the product name tert-butyl N-(5-fluoroazepan-4-yl)carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a fluoroazepane moiety in its structure introduces a high degree of chemical diversity, which is often leveraged to enhance the pharmacological properties of molecules.

Recent studies have highlighted the importance of fluorinated heterocycles in medicinal chemistry. The fluoroazepane core, in particular, has been identified as a promising scaffold for developing novel therapeutic agents. Its structural rigidity and electronic properties make it an ideal candidate for modulating biological targets with high specificity. The tert-butyl carbamate group appended to the nitrogen atom of the azepane ring further enhances the compound's stability and bioavailability, making it a valuable intermediate in synthetic chemistry.

In the context of drug discovery, the synthesis and characterization of tert-butyl N-(5-fluoroazepan-4-yl)carbamate have been instrumental in understanding the relationship between molecular structure and biological activity. Researchers have observed that the introduction of fluorine atoms can significantly alter the pharmacokinetic profiles of compounds. For instance, fluorine substitution often leads to improved metabolic stability and enhanced binding affinity to biological targets. This phenomenon has been extensively studied in the development of antiviral and anticancer agents, where fluorinated molecules have demonstrated superior efficacy compared to their non-fluorinated counterparts.

The structural features of tert-butyl N-(5-fluoroazepan-4-yl)carbamate also make it a versatile building block for designing more complex drug candidates. The fluoroazepane moiety can be further functionalized through various chemical transformations, allowing chemists to explore a wide range of pharmacological activities. For example, modifications at the nitrogen or carbon atoms of the azepane ring can lead to compounds with different biological profiles, including those with enhanced receptor binding or improved pharmacokinetic properties.

One of the most compelling aspects of this compound is its potential application in treating neurological disorders. The fluoroazepane scaffold has been shown to interact with specific neurotransmitter receptors, making it a promising candidate for developing drugs that modulate central nervous system activity. Preliminary studies have suggested that derivatives of this compound may exhibit properties similar to those of existing antipsychotic and antidepressant medications, but with improved selectivity and reduced side effects.

Another area where tert-butyl N-(5-fluoroazepan-4-yl)carbamate shows promise is in oncology research. The unique structural features of this compound allow it to interfere with key signaling pathways involved in cancer cell proliferation and survival. By targeting these pathways, researchers hope to develop novel anticancer agents that are more effective than current treatments. Early preclinical studies have indicated that compounds based on this scaffold exhibit potent antitumor activity without significant toxicity, suggesting a high therapeutic index for future drug candidates.

The synthesis of tert-butyl N-(5-fluoroazepan-4-yl)carbamate presents an interesting challenge for synthetic chemists due to its complex structure. However, advances in synthetic methodologies have made it possible to produce this compound in high yields with excellent purity. Key steps in its synthesis include the formation of the azepane ring followed by functionalization with the carbamate group. Recent innovations in catalytic processes have further streamlined these reactions, making them more efficient and environmentally friendly.

The role of computational chemistry in understanding the properties of tert-butyl N-(5-fluoroazepan-4-yl)carbamate cannot be overstated. Molecular modeling techniques have been invaluable in predicting how this compound will interact with biological targets at the atomic level. These predictions are crucial for guiding experimental efforts and optimizing drug design. By integrating experimental data with computational insights, researchers can accelerate the discovery process and bring new therapeutic agents to market more quickly.

In conclusion, tert-butyl N-(5-fluoroazepan-4-yl)carbamate (CAS No. 1934843-29-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a versatile tool for drug discovery across multiple therapeutic areas. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in developing next-generation medications that improve human health.